Cas no 62150-48-5 (4-Bromopicolinohydrazide)

• Product Name: 4-Bromopicolinohydrazide
• CAS No: 62150-48-5
• MF: C₆H₆BrN₃O
• MW: 216.035339832306
• CID: 456261
• PubChem ID: 67057353
• Update Time: 2025-04-24

4-Bromopicolinohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Bromopicolinohydrazide
• 2-Pyridinecarboxylic acid, 4-bromo-, hydrazide
• 4-bromopyridine-2-carbohydrazide
• SB86154
• RTLFVRMZSLFBRU-UHFFFAOYSA-N
• 62150-48-5
• 4-bromo-picolinohydrazide
• SCHEMBL1505656
• DTXSID40736336
• G69812

• Inchi： 1S/C6H6BrN3O/c7-4-1-2-9-5(3-4)6(11)10-8/h1-3H,8H2,(H,10,11)
• InChI Key： RTLFVRMZSLFBRU-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(NN)=O)C=1

Computed Properties

• Exact Mass: 214.96948
• Monoisotopic Mass: 214.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01

Additional information on 4-Bromopicolinohydrazide

4-Bromopicolinohydrazide (CAS 62150-48-5): A Versatile Chemical Intermediate for Modern Applications

4-Bromopicolinohydrazide (CAS 62150-48-5) is a specialized brominated heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This white to off-white crystalline powder, with its molecular formula C₆H₆BrN₃O and molecular weight of 216.04 g/mol, serves as a crucial building block for various nitrogen-containing heterocycles.

The compound's unique structure combines a pyridine ring with both bromine substitution and a hydrazide functional group, making it particularly valuable for constructing complex molecular architectures. Recent studies highlight its growing importance in developing antimicrobial agents and enzyme inhibitors, aligning with current research trends in combating antibiotic resistance.

From a synthetic chemistry perspective, 4-bromopicolinohydrazide derivatives demonstrate remarkable versatility. The bromine atom at the 4-position enables various cross-coupling reactions, while the hydrazide moiety participates in condensation reactions to form hydrazones and other nitrogen-rich heterocycles. This dual reactivity makes it particularly valuable for creating pharmacophore scaffolds in drug discovery programs.

In material science applications, researchers are exploring 4-bromopicolinohydrazide-based compounds for their potential in creating novel coordination polymers and metal-organic frameworks (MOFs). The compound's ability to chelate metal ions through its pyridine nitrogen and hydrazide oxygen makes it an interesting ligand for designing functional materials with potential applications in gas storage and catalysis.

The pharmaceutical industry has shown particular interest in 4-bromopicolinohydrazide derivatives as potential kinase inhibitors and antimicrobial agents. Recent patent literature reveals its incorporation in compounds targeting various disease pathways, especially in the development of anticancer therapeutics and anti-inflammatory drugs.

From a commercial availability standpoint, 4-Bromopicolinohydrazide (CAS 62150-48-5) is typically supplied with high purity (>98%) by specialty chemical manufacturers. Proper storage recommendations include keeping the compound in a cool, dry place, protected from light and moisture to maintain its stability. The compound's relatively stable nature under standard laboratory conditions contributes to its popularity as a research chemical.

Analytical characterization of 4-bromopicolinohydrazide typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound shows characteristic signals in ¹H NMR (DMSO-d₆): δ 8.65 (d, J = 5.1 Hz, 1H), 8.10 (s, 1H), 7.85 (d, J = 5.1 Hz, 1H), and 4.60 (s, 2H). These spectral features are crucial for quality control and structural verification in synthetic applications.

Recent advances in synthetic methodology have expanded the utility of 4-bromopicolinohydrazide in click chemistry and multicomponent reactions. Its compatibility with various reaction conditions, including microwave-assisted synthesis and continuous flow chemistry, makes it attractive for modern high-throughput screening applications in drug discovery.

Environmental and safety considerations for handling 4-bromopicolinohydrazide follow standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended when working with this compound. Disposal should follow institutional guidelines for halogen-containing organic compounds.

The global market for 4-bromopicolinohydrazide derivatives shows steady growth, driven by increasing demand from pharmaceutical and agrochemical research sectors. Current price trends reflect its status as a specialty chemical, with pricing influenced by purity levels and order quantities. Several contract research organizations now include this compound in their building block libraries for medicinal chemistry programs.

Future research directions for 4-bromopicolinohydrazide applications may explore its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. The compound's structural features make it particularly suitable for creating bifunctional molecules in these emerging therapeutic modalities.

For researchers considering 4-bromopicolinohydrazide synthesis, several published protocols detail its preparation from 4-bromopicolinic acid through esterification followed by hydrazinolysis. Alternative routes involving direct bromination of picolinohydrazide have also been reported, though these typically require careful control of reaction conditions to achieve good regioselectivity.

In conclusion, 4-Bromopicolinohydrazide (CAS 62150-48-5) represents a valuable heterocyclic building block with diverse applications across multiple scientific disciplines. Its combination of structural features and synthetic versatility ensures its continued importance in both academic research and industrial applications, particularly in the rapidly evolving fields of medicinal chemistry and functional materials development.